

Centbucriidine versus lignocaine cardiovascular parameters stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Centbucriidine

CAS No.: 82636-28-0

Cat. No.: S523161

Get Quote

Comparative Cardiovascular Parameter Stability

The table below summarizes key findings from controlled clinical studies on the cardiovascular effects of **Centbucriidine** versus Lignocaine with adrenaline in patients undergoing dental procedures.

Parameter	Centbucriidine (0.5%)	Lignocaine (2%) with Adrenaline	Clinical Significance
Heart Rate (HR)	Minimal to no significant change [1] [2]	Transient, statistically significant increases observed [2]	Centbucriidine offers superior stability, avoiding tachycardia linked to adrenaline [2].
Systolic & Diastolic Blood Pressure	Stable with no significant changes from baseline [1] [2]	Statistically significant increases post-administration [2]	Centbucriidine is preferable for patients where BP elevation is a concern [1] [3].
Key Differentiating Factor	Contains inherent vasoconstrictor property; does not require adrenaline [1] [3]	Requires adrenaline to counteract its inherent vasodilatory effect and prolong action [1] [4]	Centbucriidine can be used confidently in patients where adrenaline is contraindicated [1] [2].

Frequently Asked Questions for Researchers

Q1: What is the primary cardiovascular advantage of Centbucridine over Lignocaine? The primary advantage is its **inherent vasoconstrictor property** [3]. Unlike Lignocaine, which causes vasodilation and must be combined with adrenaline, **Centbucridine** provides adequate duration and depth of anesthesia without the need for exogenous vasoconstrictors. This eliminates the cardiovascular stimulation (e.g., increased heart rate and blood pressure) directly associated with adrenaline [1] [2].


Q2: In which patient populations should Centbucridine be considered as an alternative? **Centbucridine** is a suitable alternative for patients in whom adrenaline is contraindicated. This typically includes individuals with significant cardiovascular conditions such as:

- Uncontrolled hypertension [5]
- Recent myocardial infarction
- Arrhythmias
- Other states where sympathetic stimulation is undesirable [3] [2]

Q3: Were any adverse cardiovascular effects reported with Centbucridine in the studies? Across the studies cited, **none of the patients receiving Centbucridine reported any side effects or allergic reactions** [1]. The drug was well-tolerated, with no incidences of cardiovascular instability linked to its use.

Experimental Protocol: Assessing Cardiovascular Stability in Animal Models

For researchers investigating local anesthetic cardiovascular effects in preclinical models, the following workflow outlines a standard experimental approach.



[Click to download full resolution via product page](#)


Workflow Stage Details:

- **Animal Preparation:** Use an established model (e.g., rodent, canine). Anesthetize the animal and secure airway. Cannulate a central artery (e.g., carotid) and a peripheral vein for direct BP monitoring and drug administration.
- **Baseline CV Measurement:** Record stable baseline values for **Heart Rate (HR)**, **Systolic/Diastolic Blood Pressure (BP)**, and **Electrocardiogram (ECG)** for at least 10-15 minutes [6].
- **Randomized Drug Administration:** Administer the test compounds (e.g., **Centbucridine**, Lignocaine, Lignocaine with Adrenaline, Saline control) via a slow intravenous bolus or local infiltration in a randomized and blinded fashion. Doses should be calculated based on animal weight and translated from human therapeutic doses.

- **Continuous CV Monitoring:** Continuously record HR, BP, and ECG for the duration of the experiment. Pay close attention to the first 10-30 minutes post-injection for acute changes. Note any arrhythmias or significant deviations from baseline.
- **Data Analysis & Statistics:** Analyze parameters like maximum change in HR/BP, time to recovery, and incidence of arrhythmias. Use appropriate statistical tests (e.g., Student's t-test, ANOVA with post-hoc analysis) to compare the experimental groups against baseline and control data. A p-value of <0.05 is typically considered statistically significant [1].
- **Report & Interpretation:** Clearly report the findings, highlighting differences in cardiovascular stability between the anesthetics. Interpret the results in the context of the drug's mechanism, particularly the presence or absence of adrenaline.

Mechanism of Action Diagram

The different cardiovascular profiles of these anesthetics stem from their distinct mechanisms at the molecular and physiological levels, as illustrated below.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. A Randomized Controlled Trail Comparing the Efficacy of 0.5 ... [pmc.ncbi.nlm.nih.gov]

2. A comparative study between 0.5% centbucridine and 2% ... [ijbcp.com]
3. A comparative study between 0.5% centbucridine HCl and ... [pubmed.ncbi.nlm.nih.gov]
4. Lidocaine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
5. Evaluation of Cardiovascular Responses to Endotracheal ... [pubmed.ncbi.nlm.nih.gov]
6. Beneficial effect of lidocaine on ventricular electrical ... [sciencedirect.com]

To cite this document: Smolecule. [Centbucridine versus lignocaine cardiovascular parameters stability]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b523161#centbucridine-versus-lignocaine-cardiovascular-parameters-stability>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com